Cas no 51108-52-2 (4-bromo-1-isopropyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-bromo-1-isopropyl-3,5-dimethyl-1H-pyrazole
• CAS No: 51108-52-2
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 2123976
• PubChem ID: 51052065
• Update Time: 2025-04-21

4-bromo-1-isopropyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isopropyl-3,5-dimethyl-1H-pyrazole
• E97847
• DTXSID901227074
• DB-340083
• VS-11465
• EN300-77653
• CS-0261209
• BBL032706
• MFCD16687035
• 856-498-2
• DTXCID401658319
• 51108-52-2
• 4-bromo-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole
• BCA10852
• 4-bromo-3,5-dimethyl-1-propan-2-ylpyrazole
• 4-Bromo-3,5-dimethyl-1-(1-methylethyl)-1H-pyrazole
• STL373563
• SCHEMBL4134576
• AKOS011410605

• Inchi： 1S/C8H13BrN2/c1-5(2)11-7(4)8(9)6(3)10-11/h5H,1-4H3
• InChI Key： CXKZTTNVIBHWAQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 216.02621Da
• Monoisotopic Mass: 216.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų